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Compound of Interest

Compound Name:
2,5-Dichlorothiophene-3-

carboxylic acid

Cat. No.: B1296130 Get Quote

In-Depth Technical Guide: 2,5-
Dichlorothiophene-3-carboxylic acid
This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic methodologies for 2,5-Dichlorothiophene-3-carboxylic acid, a key intermediate in

pharmaceutical and chemical synthesis.

Physicochemical Properties
2,5-Dichlorothiophene-3-carboxylic acid is a halogenated heterocyclic compound.[1] Its key

quantitative properties are summarized in the table below.

Property Value References

Molecular Formula C5H2Cl2O2S [1][2]

Molecular Weight 197.04 g/mol [1][3]

CAS Number 36157-41-2 [1]

Melting Point 147-151 °C [4]

Physical Form Solid

Purity ≥97% [1]
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Molecular Structure
The molecular structure of 2,5-Dichlorothiophene-3-carboxylic acid is depicted below.
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Caption: Molecular Structure of 2,5-Dichlorothiophene-3-carboxylic acid

Experimental Protocols
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2,5-Dichlorothiophene-3-carboxylic acid is an important intermediate widely used in drug

preparation.[5] A common synthesis method is described below.[5]

Synthesis of 2,5-Dichlorothiophene-3-carboxylic acid from 2,5-Dichlorothiophene

This protocol involves a two-step process starting from 2,5-dichlorothiophene.

Step 1: Synthesis of 2,5-dichloro-3-acetylthiophene

Reactants: 2,5-dichlorothiophene and an acetylating agent.

Catalyst: Aluminum trichloride is a commonly used catalyst for this Friedel-Crafts acylation

reaction. Other catalysts such as phosphoric acid, sulfuric acid, zinc oxide, hydrogen

fluoride, or tin chloride can also be used.[5]

Procedure: 2,5-dichlorothiophene is reacted with an acetylating agent in the presence of the

catalyst.

Yield: A yield of 93% for the intermediate, 2,5-dichloro-3-acetylthiophene, has been reported.

[5]

Step 2: Oxidation to 2,5-Dichlorothiophene-3-carboxylic acid

Reactant: 2,5-dichloro-3-acetylthiophene.

Reagent: Sodium hypochlorite.

Procedure: The intermediate from Step 1 is reacted with sodium hypochlorite to oxidize the

acetyl group to a carboxylic acid.

Yield: A yield of 93% for the final product, 2,5-dichloro-3-thiophenecarboxylic acid, has been

reported.[5]

The key features of this process include readily available raw materials, simple operation, and

high reaction yields with few side reactions.[5]

The logical workflow for this synthesis is outlined in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1296130?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.benchchem.com/product/b1296130?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.benchchem.com/product/b1296130?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.guidechem.com/question/what-are-the-applications-of-2-id145724.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow
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Caption: Synthesis of 2,5-Dichlorothiophene-3-carboxylic acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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